Cas no 2229420-21-5 (thiane-3-sulfonyl fluoride)

• Product Name: thiane-3-sulfonyl fluoride
• CAS No: 2229420-21-5
• MF: C₅H₉FO₂S₂
• MW: 184.252162694931
• CID: 6480898
• PubChem ID: 165871072
• Update Time: 2025-11-06

thiane-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• thiane-3-sulfonyl fluoride
• EN300-2004921
• 2229420-21-5

• Inchi： 1S/C5H9FO2S2/c6-10(7,8)5-2-1-3-9-4-5/h5H,1-4H2
• InChI Key： SPRMPNWONRAIPV-UHFFFAOYSA-N
• SMILES： S(C1CSCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 184.00280003g/mol
• Monoisotopic Mass: 184.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Additional information on thiane-3-sulfonyl fluoride

Introduction to Thiane-3-sulfonyl fluoride (CAS No: 2229420-21-5)

Thiane-3-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2229420-21-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiane class, which is characterized by a sulfur-containing five-membered ring structure. The presence of a sulfonyl fluoride group at the 3-position of the thiane ring imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The thiane-3-sulfonyl fluoride structure combines the versatility of the thiane scaffold with the electrophilic nature of the sulfonyl fluoride moiety. This combination allows for diverse chemical transformations, making it a versatile building block in medicinal chemistry. The sulfonyl fluoride group is particularly interesting because it can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule. This property is highly beneficial in drug discovery, where modifications at specific positions can significantly alter biological activity.

In recent years, thiane-3-sulfonyl fluoride has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its applications span across multiple therapeutic areas, including oncology, anti-inflammatory drugs, and antimicrobial agents. The ability to easily modify the sulfonyl fluoride group allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of their compounds, leading to more effective and targeted treatments.

One of the most compelling aspects of thiane-3-sulfonyl fluoride is its role in constructing heterocyclic compounds, which are prevalent in many bioactive molecules. The thiane ring can serve as a scaffold for creating more complex structures by appending additional functional groups or linking with other heterocycles. This flexibility makes it an indispensable tool for chemists working on drug design and development.

Recent studies have highlighted the utility of thiane-3-sulfonyl fluoride in generating sulfonamides, a class of compounds known for their broad spectrum of biological activities. The sulfonyl fluoride group can be selectively converted into sulfonamides under mild conditions, facilitating the synthesis of potential drug candidates. This transformation has been particularly useful in developing inhibitors targeting enzymes involved in disease pathways.

The pharmaceutical industry has also leveraged thiane-3-sulfonyl fluoride for its role in creating protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in drug development. By incorporating thiane-3-sulfonyl fluoride into protease inhibitors, researchers have been able to develop more potent and selective agents that exhibit improved pharmacological profiles.

Moreover, thiane-3-sulfonyl fluoride has found applications in materials science and nanotechnology. Its unique chemical properties make it suitable for designing functional materials with specific electronic and optical characteristics. For instance, derivatives of thiane-3-sulfonyl fluoride have been used to create conductive polymers and organic semiconductors, which are essential components in advanced electronic devices.

The synthesis of thiane-3-sulfonyl fluoride itself is an area of active research. Several methods have been developed to access this compound efficiently and on scale. These methods often involve multi-step organic transformations starting from readily available precursors. Advances in synthetic methodologies have not only improved yield but also reduced the environmental impact of its production.

In conclusion, thiane-3-sulfonyl fluoride (CAS No: 2229420-21-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.